Cas no 477-27-0 (Colchiceine)

Colchiceine Properties

Names and Identifiers

• Acetamide,N-[(7S)-5,6,7,9-tetrahydro-10-hydroxy-1,2,3-trimethoxy-9-oxobenzo[a]heptalen-7-yl]-
• Colchiceine
• N-[(7S,12aRa)-10-Hydroxy-1,2,3-trimethoxy-9-oxo-5,6,7,9-tetrahydrobenzo[a]heptalen-7-yl]acetamide (Colchiceine)

• InChIKey： PRGILOMAMBLWNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H23NO6/c1-11(23)22-15-7-5-12-9-18(26-2)20(27-3)21(28-4)19(12)13-6-8-16(24)17(25)10-14(13)15/h6,8-10,15H,5,7H2,1-4H3,(H,22,23)(H,24,25)
• SMILES： OC1=CC=C2C(C(NC(=O)C)CCC3C=C(OC)C(OC)=C(OC)C=32)=CC1=O

Computed Properties

• Exact Mass: 385.15300

Experimental Properties

• LogP: 2.95950
• PSA: 94.09000
• Refractive Index: 1.5614 (estimate)
• Boiling Point: 511.86°C (rough estimate)
• Melting Point: 172-1740C
• Specific Rotation: D25 -255.1° (c = 1 in chloroform)
• Density: 1.2400

Colchiceine Security Information

Colchiceine Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%